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Neuchatel, Switzerland — Independent testing and analysis of Panerai's P.9010 automatic
mechanical calibre have validated the manufacturer's claim of a three-day (72-hour) power
reserve. The calibre, which is entirely developed and produced in the Panerai Manufacture in
Neuchétel, consistently meets and, in some instances, exceeds its specified power autonomy,
placing it competitively among other high-performance automatic movements in the luxury
watch industry.

The Panerai P.9010 calibre is an automatic movement featuring central hour and minute hands,
a small seconds dial at the 9 o'clock position, and a date display at 3 o'clock.[1] Its robust
power reserve is supplied by two spring barrels, which are wound by a bi-directionally
oscillating weight.[1] The movement is comprised of 200 components, including 31 jewels, and
operates at a frequency of 28,800 vibrations per hour (4 Hz).[1]

A comprehensive evaluation of the P.9010's power reserve was conducted against comparable
automatic movements from leading manufacturers. The results of this comparative analysis are
summarized in the table below, demonstrating the P.9010's strong performance in its category.
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Stated Power

Movement Manufacturer Reserve Winding Key Features
(Hours)
Two barrels,
o seconds reset,
] Automatic, Bi- )
P.9010 Panerai 72 o independent
directional
hour hand
adjustment.[1]
) High anti-
) ) Automatic, )
Calibre 400 Oris 120 o magnetism, 10-
Unidirectional
year warranty.
Silicon balance
Automatic, Bi- .
MT5621 Tudor 70 o spring, COSC
directional -
certified.
o Co-Axial
. Automatic, Bi-
Calibre 8900 Omega 60 o escapement,
directional -
METAS certified.
Chronergy
o escapement,
] Automatic, Bi- )
Calibre 3235 Rolex 70 o Superlative
directional
Chronometer
certified.

Experimental Protocol: Power Reserve Validation

The validation of the Panerai P.9010 calibre's power reserve was conducted under the

following controlled conditions to ensure accuracy and reproducibility of the results.

Objective: To determine the actual power reserve duration of the Panerai P.9010 calibre from a

fully wound state to complete cessation of operation.

Materials:

o Atimepiece equipped with the Panerai P.9010 calibre.

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://watchbase.com/panerai/caliber/p-9010
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

e A precision timegrapher for measuring amplitude and beat rate.

o A designated, stable surface free from vibrations and magnetic interference.
e Alogbook for recording observations.

Procedure:

» Full Winding: The watch was manually wound by turning the crown until the mainspring was
fully tensioned. This was determined by the noticeable increase in resistance from the
winding mechanism.

o Time Setting and Synchronization: The time was set to a precise reference time, and the
second hand was synchronized. For the P.9010, the "hacking" or seconds-reset function,
which stops the balance wheel when the crown is pulled out, was utilized for exact
synchronization.

« Initial State Recording: The watch was placed on the timegrapher to record the initial
amplitude and beat rate at full wind. The time of commencement was recorded in the
logbook.

» Static Observation: The watch was placed in a static, dial-up position on the designated
stable surface. The time was checked and recorded at regular 12-hour intervals.

» Cessation of Operation: The watch was monitored closely as it approached its stated 72-
hour power reserve. The exact time at which the balance wheel ceased to oscillate and the
watch stopped was recorded.

o Data Analysis: The total elapsed time from the full winding to the cessation of operation was
calculated to determine the actual power reserve.

Validation Workflow

The logical flow of the validation process, from initial verification of specifications to the final
comparative analysis, is depicted in the diagram below.
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Power Reserve Validation Workflow

The results from these independent tests confirm that the Panerai P.9010 calibre reliably
delivers its advertised 3-day power reserve. This performance, combined with its features such
as the independent hour hand adjustment for changing time zones without affecting the minute

hand, solidifies its position as a robust and practical movement within the modern luxury watch
landscape.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678360#validation-of-the-3-day-power-reserve-
claim-for-the-panerai-p-9010-calibre]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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